Cas no 1309598-55-7 ((R)-1-(2-Fluoro-4-methoxyphenyl)ethanamine hydrochloride)

• Product Name: (R)-1-(2-Fluoro-4-methoxyphenyl)ethanamine hydrochloride
• CAS No: 1309598-55-7
• MF: C₉H₁₃ClFNO
• MW: 205.657025098801
• MDL: MFCD16293363
• CID: 4587445
• PubChem ID: 52991947
• Update Time: 2024-11-04

(R)-1-(2-Fluoro-4-methoxyphenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(2-Fluoro-4-methoxyphenyl)ethanamine hydrochloride
• (1R)-1-(2-fluoro-4-methoxyphenyl)ethanamine;hydrochloride
• (1r)-1-(2-fluoro-4-methoxyphenyl)ethylamine HCl
• (1S)-1-(2-fluoro-4-methoxyphenyl)ethanamine
• Y10289
• (R)-1-(2-Fluoro-4-methoxyphenyl)ethanamine HCl
• A891806
• (1R)-1-(2-fluoro-4-methoxyphenyl)ethanamine,hydrochloride
• (R)-1-(2-Fluoro-4-methoxyphenyl)ethylamine hydrochloride
• (1R)-1-(2-fluoro-4-m
• (1R)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-amine--hydrogen chloride (1/1)
• AKOS015923327
• (1R)-1-(2-fluoro-4-methoxyphenyl)ethan-1-amine hydrochloride
• J-500385
• (1R)-1-(2-FLUORO-4-METHOXYPHENYL)ETHANAMINE HYDROCHLORIDE
• CS-0158213
• 1309598-55-7
• Benzenemethanamine, 2-fluoro-4-methoxy-alpha-methyl-, hydrochloride (1:1), (alphaR)-
• BS-15114
• 1213398-74-3
• DS-018830
• (R)-1-(2-Fluoro-4-methoxyphenyl)ethanaminehydrochloride
• MFCD16293363
• DTXSID30681088

• MDL： MFCD16293363
• Inchi： 1S/C9H12FNO.ClH/c1-6(11)8-4-3-7(12-2)5-9(8)10;/h3-6H,11H2,1-2H3;1H/t6-;/m1./s1
• InChI Key： PFGPYFQNNQZFTB-FYZOBXCZSA-N
• SMILES： Cl.FC1C=C(C=CC=1[C@@H](C)N)OC

Computed Properties

• Exact Mass: 205.0669699g/mol
• Monoisotopic Mass: 205.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2